Cas no 596818-01-8 (1-(2-chloropyrimidin-4-yl)piperidin-4-amine)

• Product Name: 1-(2-chloropyrimidin-4-yl)piperidin-4-amine
• CAS No: 596818-01-8
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• MDL: MFCD18915412
• CID: 4056436
• PubChem ID: 71644340
• Update Time: 2025-05-22

1-(2-chloropyrimidin-4-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-(2-chloro-4-pyrimidinyl)-
• 1-(2-chloropyrimidin-4-yl)piperidin-4-amine
• DB-146343
• EN300-8669067
• F1908-2580
• 596818-01-8
• DTXSID201261281
• G50859
• 1-(2-Chloro-4-pyrimidinyl)-4-piperidinamine
• SCHEMBL3964095
• AKOS030211348
• starbld0029551

• MDL： MFCD18915412
• Inchi： 1S/C9H13ClN4/c10-9-12-4-1-8(13-9)14-5-2-7(11)3-6-14/h1,4,7H,2-3,5-6,11H2
• InChI Key： FJTSSHUVCCKRBA-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(Cl)N=2)CCC(N)CC1

Computed Properties

• Exact Mass: 212.0828741Da
• Monoisotopic Mass: 212.0828741Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 397.0±32.0 °C at 760 mmHg
• Flash Point: 193.9±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2-chloropyrimidin-4-yl)piperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-chloropyrimidin-4-yl)piperidin-4-amine

1-(2-Chloropyrimidin-4-yl)piperidin-4-amine (CAS No. 596818-01-8): A Comprehensive Overview

The compound 1-(2-chloropyrimidin-4-yl)piperidin-4-amine (CAS No. 596818-01-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure combining a pyrimidine ring with a piperidine moiety, exhibits remarkable properties that make it a subject of extensive research and potential applications in drug development and beyond.

Chemical Structure and Synthesis

The molecular structure of 1-(2-chloropyrimidin-4-yl)piperidin-4-amine is defined by its pyrimidine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The chlorine substituent at position 2 of the pyrimidine ring introduces electronic effects that influence the compound's reactivity and stability. The piperidine moiety, a six-membered saturated ring with one nitrogen atom, is attached to the pyrimidine ring at position 4, creating a bicyclic structure with significant steric and electronic interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2-chloropyrimidin-4-yl)piperidin-4-amine through various routes, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods not only enhance the yield but also allow for the incorporation of additional functional groups, paving the way for further structural modifications and applications.

Pharmacological Properties and Therapeutic Potential

Research into the pharmacological properties of 1-(2-chloropyrimidin-4-yl)piperidin-4-amine has revealed its potential as a lead compound in drug discovery. Studies have demonstrated its ability to modulate key biological targets, including kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases such as cancer, inflammation, and neurodegenerative disorders.

For instance, recent findings suggest that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are often overexpressed in cancer cells. This property makes it a promising candidate for the development of anti-cancer therapies with high specificity and reduced side effects compared to traditional chemotherapeutic agents.

Moreover, 1-(2-chloropyrimidin-4-yl)piperidin-4-amine has shown potential in modulating GPCRs, which are critical in regulating cellular signaling pathways. By targeting these receptors, the compound could be utilized in treating conditions such as chronic pain, cardiovascular diseases, and metabolic disorders.

Applications in Materials Science

Beyond its pharmacological applications, 1-(2-chloropyrimidin-4-yll)piperidin-in-amine has also found relevance in materials science due to its unique electronic properties. The molecule's ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and metalloorganic frameworks (MOFs).

Recent studies have highlighted its role as a versatile ligand in constructing MOFs with high surface area and porosity, making them ideal candidates for gas storage, separation, and catalytic applications. The integration of this compound into MOF architectures not only enhances their stability but also introduces novel functionalities that can be tailored for specific industrial needs.

Additionally, the compound's electronic properties make it a potential candidate for use in organic electronics. Its ability to act as an electron acceptor or donor in organic semiconductors could lead to advancements in flexible electronics, photovoltaic devices, and light-emitting diodes (LEDs).

Future Directions and Research Opportunities

The continued exploration of 1-(2-chloropyrimidin-in-yll)piperidine-in-amine's properties presents numerous opportunities for innovation across multiple disciplines. Future research could focus on optimizing its pharmacokinetic profiles to enhance bioavailability and reduce toxicity for therapeutic applications.

In materials science, efforts could be directed toward expanding its use as a building block for advanced materials with tailored properties. Collaborative efforts between chemists, biologists, and engineers will be essential to unlock the full potential of this versatile compound.

In conclusion,1-(2-chloropyrimidine-in-yll)piperidine-in-amine (CAS No. 596818-in-in) stands out as a multifaceted molecule with significant implications for drug discovery and materials science. Its unique chemical structure combined with cutting-edge research findings positions it as a key player in advancing modern scientific endeavors.